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CAS No.: 225937-10-0

Cat. No.: S522788

Get Quote

The core quantitative data on (+)-Catechin hydrate's inhibition of COX-1 is consistent across multiple

chemical supplier and research websites.

Property Value

IC50 (COX-1) 1.4 μM [1] [2] [3]

Molecular Formula C₁₅H₁₄O₆·xH₂O [1] [2] [4]

Molecular Weight 308.28-308.29 g/mol (hydrate form) [1] [3] [5]

CAS Number 225937-10-0 [1] [3] [4]

In addition to COX-1 inhibition, research indicates (+)-Catechin hydrate possesses other significant

biological activities:

Antioxidant Activity: It functions as a free radical scavenger, helping to prevent oxidative damage in

various biological systems [5].
Pro-apoptotic Effects in MCF-7 Cells: The compound induces apoptosis (programmed cell death)

in breast cancer cells. One study reported an IC50 of 127.62 μg/mL for cell viability, with 40.7% of
cells undergoing apoptosis after 24 hours of treatment with 150 μg/mL [1] [3] [4].

Neuroprotective Effects: In animal studies, oral administration (200 mg/kg) was shown to prevent
time-induced episodic memory deficits [1] [3] [4].
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Detailed Experimental Protocols

The search results provide detailed methodologies for key experiments conducted with (+)-Catechin

hydrate.

In Vitro Cell Viability and Apoptosis Assay (MCF-7 Cells) [1] [4]

This protocol is used to assess the compound's toxicity and its ability to induce programmed cell death.

Cell Seeding: Plate MCF-7 cells in 96-well plates at a density of 2×10⁴ cells per well.
Compound Treatment: Treat the cells with various concentrations of (+)-Catechin hydrate (e.g., 0

to 160 μg/mL) for 24 hours.
Viability Measurement: Add 40 μL of Cell Titer Blue reagent to each well and incubate at 37°C for 6

hours.
Fluorescence Reading: Measure fluorescence using a microplate reader with 560 nm excitation and

590 nm emission filters.
Data Analysis: Calculate the percentage of dead cells and the IC50 value (the concentration that

reduces cell viability by 50%).

In Vivo Memory Deficit Study (Rat Model) [1] [6]

This protocol evaluates the compound's effect on preventing memory decline in live animals.

Animals: Use twelve-week-old male rats weighing 200-230 grams.
Grouping & Dosing: Divide rats into groups (e.g., n=9). Administer (+)-Catechin hydrate orally at

doses of 50, 100, and 200 mg/kg.
Treatment Schedule: Administer the compound for 7 days prior to and during the behavioral trials.

Behavioral Testing: Evaluate episodic memory using a novel object recognition test, where the time
spent exploring a novel object versus a familiar one is measured.

Anti-inflammatory Signaling Pathway

Catechins, including (+)-Catechin hydrate, exert anti-inflammatory effects through a multi-step mechanism

that interacts with key inflammatory signaling pathways, as illustrated below [7].
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The diagram illustrates the proposed cellular signaling pathway through which external threats trigger

inflammation and the point where (+)-Catechin hydrate is reported to intervene. The compound primarily
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inhibits the activity of key transcription factors, effectively reducing the downstream inflammatory response

[7].

Key Considerations for Researchers

Research-Use Only: The compound is explicitly marked "For research use only" by suppliers and is
not intended for human consumption [3] [4] [5].

Solubility and Storage: A key practical consideration is its solubility. (+)-Catechin hydrate is soluble
in DMSO (e.g., 45-58 mg/mL), but note that moisture-absorbing (hygroscopic) DMSO can reduce its

solubility, so fresh DMSO is recommended [2] [3] [4]. For storage, keep the powder at -20°C.
Beyond COX-1: While its specific IC50 for COX-2 is not detailed in the search results, its anti-

inflammatory effect is likely broader. The compound is described as a potent antioxidant that can
scavenge free radicals and influence the wider NF-κB inflammatory pathway [7] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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